Cas no 1804400-05-2 (2,5-Bis(trifluoromethyl)-4-hydroxybenzyl bromide)

• Product Name: 2,5-Bis(trifluoromethyl)-4-hydroxybenzyl bromide
• CAS No: 1804400-05-2
• MF: C₉H₅BrF₆O
• MW: 323.029823064804
• CID: 4962485
• Update Time: 2023-08-24

2,5-Bis(trifluoromethyl)-4-hydroxybenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-hydroxybenzyl bromide

• Inchi： 1S/C9H5BrF6O/c10-3-4-1-6(9(14,15)16)7(17)2-5(4)8(11,12)13/h1-2,17H,3H2
• InChI Key： LPSTYVTXIIHHBC-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)(F)F)C(=CC=1C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2